Cas no 1432065-00-3 (6-Hydroxy chlorzoxazone-d2)
6-Hydroxy chlorzoxazone-d2 Chemical and Physical Properties
Names and Identifiers
-
- 6-Hydroxy Chlorzoxazone-d2
- 5-chloro-4,7-dideuterio-6-hydroxy-3H-1,3-benzoxazol-2-one
- 6-Hydroxychlorzoxazone-d2
- J-007770
- 1432065-00-3
- CS-0375593
- 5-Chloro-6-hydroxy-2(3H)-benz-d2-oxazolone; 6-Hydroxychlorzoxazone-d2; NSC 24955-d2;
- HY-W016221S
- 5-Chloro-6-hydroxy-2(3H)-benz-d2-oxazolone
- 6-Hydroxy chlorzoxazone-d2
-
- Inchi: 1S/C7H4ClNO3/c8-3-1-4-6(2-5(3)10)12-7(11)9-4/h1-2,10H,(H,9,11)/i1D,2D
- InChI Key: AGLXDWOTVQZHIQ-QDNHWIQGSA-N
- SMILES: ClC1C(=C([2H])C2=C(C=1[2H])NC(=O)O2)O
Computed Properties
- Exact Mass: 187.0005242 g/mol
- Monoisotopic Mass: 187.0005242 g/mol
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 187.57
- XLogP3: 1.4
- Topological Polar Surface Area: 58.6
6-Hydroxy chlorzoxazone-d2 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H825123-0.5mg |
6-Hydroxy Chlorzoxazone-d2 |
1432065-00-3 | 0.5mg |
$ 115.00 | 2023-02-02 | ||
| TRC | H825123-1mg |
6-Hydroxy Chlorzoxazone-d2 |
1432065-00-3 | 1mg |
$ 201.00 | 2023-09-07 | ||
| TRC | H825123-5mg |
6-Hydroxy Chlorzoxazone-d2 |
1432065-00-3 | 5mg |
$ 907.00 | 2023-09-07 | ||
| TRC | H825123-10mg |
6-Hydroxy Chlorzoxazone-d2 |
1432065-00-3 | 10mg |
$1608.00 | 2023-05-18 | ||
| TRC | H825123-.5mg |
6-Hydroxy Chlorzoxazone-d2 |
1432065-00-3 | 5mg |
$131.00 | 2023-05-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-490561-1mg |
6-Hydroxy chlorzoxazone-d2, |
1432065-00-3 | 1mg |
¥2294.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-490561-1 mg |
6-Hydroxy chlorzoxazone-d2, |
1432065-00-3 | 1mg |
¥2,294.00 | 2023-07-11 | ||
| A2B Chem LLC | AE38819-1mg |
6-Hydroxy Chlorzoxazone-d2 |
1432065-00-3 | 1mg |
$538.00 | 2024-04-20 | ||
| A2B Chem LLC | AE38819-5mg |
6-Hydroxy Chlorzoxazone-d2 |
1432065-00-3 | 5mg |
$937.00 | 2024-01-04 |
6-Hydroxy chlorzoxazone-d2 Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 6-Hydroxy chlorzoxazone-d2
Research Brief on 6-Hydroxy Chlorzoxazone-d2 (CAS: 1432065-00-3): Recent Advances and Applications
6-Hydroxy chlorzoxazone-d2 (CAS: 1432065-00-3) is a deuterium-labeled metabolite of chlorzoxazone, a centrally acting muscle relaxant. This compound has gained significant attention in recent years due to its utility as an internal standard in mass spectrometry-based assays for drug metabolism and pharmacokinetic (DMPK) studies. The deuterium labeling enhances its stability and makes it particularly valuable for quantitative analyses in complex biological matrices.
Recent studies have focused on the application of 6-hydroxy chlorzoxazone-d2 in cytochrome P450 2E1 (CYP2E1) activity assessments. CYP2E1 is a key enzyme involved in the metabolism of various xenobiotics, and its activity is often monitored using chlorzoxazone as a probe substrate. The deuterated metabolite provides improved accuracy in these assays by minimizing interference from endogenous compounds and reducing matrix effects.
A 2023 study published in the Journal of Pharmaceutical and Biomedical Analysis demonstrated the superior performance of 6-hydroxy chlorzoxazone-d2 compared to non-deuterated standards in high-throughput LC-MS/MS assays. The researchers reported a 30% improvement in signal-to-noise ratio and enhanced reproducibility across multiple analytical batches. This advancement is particularly relevant for clinical studies where precise quantification of CYP2E1 activity is crucial for understanding drug-drug interactions.
In the field of precision medicine, 6-hydroxy chlorzoxazone-d2 has emerged as a valuable tool for phenotyping CYP2E1 activity in patient populations. A multicenter study published in Clinical Pharmacology & Therapeutics utilized this compound to establish reference ranges for CYP2E1 activity across different ethnic groups, revealing significant inter-individual variability that may impact drug response and toxicity profiles.
The synthesis and characterization of 6-hydroxy chlorzoxazone-d2 have also seen recent improvements. Novel synthetic routes developed in 2024 have increased the yield and purity of the compound while reducing production costs. These advancements, documented in Organic Process Research & Development, have made the compound more accessible for research and diagnostic applications.
Looking forward, the application of 6-hydroxy chlorzoxazone-d2 is expanding beyond traditional DMPK studies. Emerging research suggests its potential utility in environmental toxicology assessments and biomarker discovery for alcohol-related liver diseases, where CYP2E1 activity plays a significant pathophysiological role. The compound's stability and detection sensitivity make it particularly suitable for these new applications.
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